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Compound of Interest

Compound Name: 2-Methyl-1-pentanol

Cat. No.: B047364 Get Quote

Essential Safety and Handling Guide for 2-Methyl-1-
pentanol
This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 2-Methyl-1-pentanol (CAS No:

105-30-6). Adherence to these protocols is essential for ensuring laboratory safety and

minimizing risks.

Key Hazards
2-Methyl-1-pentanol is a flammable liquid and vapor that is harmful if swallowed.[1][2][3] It can

cause serious eye irritation and may also lead to respiratory irritation.[4] It is crucial to handle

this chemical in a well-ventilated area and away from ignition sources.[4][5]

Physicochemical and Toxicological Data
The following table summarizes key quantitative data for 2-Methyl-1-pentanol.
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Property Value

Molecular Formula C₆H₁₄O[1]

Molecular Weight 102.17 g/mol [1]

Appearance Colorless, clear liquid[6]

Boiling Point 148 °C (lit.)[6][7]

Flash Point 53 °C (127.4 °F) - closed cup[6][7]

Density 0.824 g/mL at 25 °C (lit.)[6][7]

Vapor Pressure 1.5 - 2 hPa at 20 °C[6][7]

Vapor Density 3.5 (Air = 1.0)[6][7]

Explosive Limits 1.1% - 9.6% by volume[6]

Acute Toxicity (Oral) LD50 Rat: 1,410 mg/kg[6]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling 2-Methyl-1-pentanol to prevent

exposure.

Eye and Face Protection: Wear approved safety glasses with side shields or chemical safety

goggles that conform to NIOSH (US) or EN 166 (EU) standards.[1][5][8] A face shield may be

required for splash hazards.[7]

Skin Protection:

Gloves: Chemical-resistant gloves, such as nitrile rubber, are required.[1] Regularly

inspect gloves for signs of degradation and establish a replacement schedule.[9]

Protective Clothing: Wear flame-retardant and antistatic protective clothing.[1] A lab coat is

mandatory. For larger quantities or increased risk of splashing, chemical-resistant

coveralls may be necessary.[10]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.orgchemboulder.com/SDS/2-methyl-1-pentanol;%20105-30-6.pdf
https://www.orgchemboulder.com/SDS/2-methyl-1-pentanol;%20105-30-6.pdf
https://www.chemicalbook.com/msds/2-methyl-1-pentanol.pdf
https://www.chemicalbook.com/msds/2-methyl-1-pentanol.pdf
https://www.bernardoecenarro.com/en/besa-lab/recommended-ppe-to-handle-chemicals/
https://www.chemicalbook.com/msds/2-methyl-1-pentanol.pdf
https://www.bernardoecenarro.com/en/besa-lab/recommended-ppe-to-handle-chemicals/
https://www.chemicalbook.com/msds/2-methyl-1-pentanol.pdf
https://www.bernardoecenarro.com/en/besa-lab/recommended-ppe-to-handle-chemicals/
https://www.chemicalbook.com/msds/2-methyl-1-pentanol.pdf
https://www.bernardoecenarro.com/en/besa-lab/recommended-ppe-to-handle-chemicals/
https://www.chemicalbook.com/msds/2-methyl-1-pentanol.pdf
https://www.bernardoecenarro.com/en/besa-lab/recommended-ppe-to-handle-chemicals/
https://www.chemicalbook.com/msds/2-methyl-1-pentanol.pdf
https://www.chemicalbook.com/msds/2-methyl-1-pentanol.pdf
https://www.benchchem.com/product/b047364?utm_src=pdf-body
https://www.orgchemboulder.com/SDS/2-methyl-1-pentanol;%20105-30-6.pdf
https://www.sigmaaldrich.com/JP/ja/product/aldrich/214019
https://www.provista.com/blog/blog-listing/8-types-of-ppe-to-wear-when-compounding-hazardous-drugs
https://www.bernardoecenarro.com/en/besa-lab/recommended-ppe-to-handle-chemicals/
https://www.orgchemboulder.com/SDS/2-methyl-1-pentanol;%20105-30-6.pdf
https://www.sigmaaldrich.com/SG/en/sds/aldrich/p8017
https://www.orgchemboulder.com/SDS/2-methyl-1-pentanol;%20105-30-6.pdf
https://www.tcichemicals.com/US/en/p/M0192
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047364?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Respiratory Protection: If engineering controls (like a fume hood) are insufficient or

unavailable, use a NIOSH-approved full-face respirator with appropriate cartridges (e.g., type

ABEK for organic vapors).[1][7] If a respirator is the sole means of protection, a full-face

supplied-air respirator should be used.[1]

Operational and Disposal Plans
A systematic approach to handling and disposal is critical for safety.

Step-by-Step Handling Protocol
Preparation:

Ensure that an eyewash station and safety shower are readily accessible and operational.

[5]

Work in a well-ventilated area, preferably within a chemical fume hood.[4]

Remove all potential ignition sources, including sparks, open flames, and hot surfaces.[1]

[4]

Use explosion-proof electrical and ventilating equipment.[1][4]

Ensure all containers and receiving equipment are properly grounded and bonded to

prevent static discharge.[1][4]

Handling:

Use only non-sparking tools when opening or handling containers.[1][4]

Avoid breathing vapors or mists.[4][11]

Prevent contact with skin and eyes.[5]

Do not eat, drink, or smoke in the work area.[1][4]

Keep the container tightly closed when not in use.[1][12]
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Store in a cool, dry, and well-ventilated place away from incompatible materials like strong

oxidizing agents.[1][4][5]

Post-Handling:

Wash hands and any exposed skin thoroughly with soap and water after handling.[1][4]

Decontaminate work surfaces.

Remove and properly store or dispose of contaminated PPE.[11]

Emergency and Spill Procedures
Spill Response:

Evacuate non-essential personnel from the spill area.[1]

Eliminate all ignition sources immediately.[4]

Ventilate the area.[4]

Wearing appropriate PPE, contain the spill using an inert, non-combustible absorbent

material like sand, vermiculite, or a commercial sorbent.[1][4]

Collect the absorbed material using non-sparking tools and place it into a suitable, labeled

container for hazardous waste disposal.[4]

Do not allow the spill to enter drains or waterways.[1]

First Aid Measures:

If Swallowed: Call a poison control center or doctor immediately. Rinse mouth with water.

Do not induce vomiting.[1][12]

If on Skin or Hair: Immediately remove all contaminated clothing. Rinse the affected area

with plenty of water for at least 15 minutes.[1][6]

If Inhaled: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention if symptoms persist.[4][6][11]
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If in Eyes: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids. Remove contact lenses if present and easy to do. Continue rinsing and seek

immediate medical attention.[4][6][11]

Disposal Plan
All waste containing 2-Methyl-1-pentanol must be treated as hazardous waste.

Dispose of the chemical and its container at an approved waste disposal facility.[1][12]

Do not dispose of it via sanitary sewers or drains.

Contaminated materials (e.g., absorbents, PPE) must also be collected in sealed, labeled

containers and disposed of as hazardous waste.

Always follow local, regional, and national regulations for hazardous waste disposal.[4]
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1. Preparation
- Verify fume hood & safety showers

- Eliminate ignition sources
- Ground equipment

2. Don PPE
- Safety Goggles
- Nitrile Gloves

- Flame-retardant Lab Coat

3. Chemical Handling
- Use non-sparking tools
- Keep container closed
- Avoid vapor inhalation

4. Post-Handling
- Decontaminate surfaces
- Wash hands thoroughly

Spill / Emergency
- Evacuate & Ventilate

- Absorb with inert material
- Administer First Aid

 If spill occurs

5. Waste Disposal
- Collect in labeled, sealed container

- Dispose as hazardous waste

Click to download full resolution via product page

Caption: Workflow for Safely Handling 2-Methyl-1-pentanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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